Cas no 54495-45-3 (2-{2,6-dinitro-4-(trifluoromethyl)phenylamino}acetic acid)

• Product Name: 2-{2,6-dinitro-4-(trifluoromethyl)phenylamino}acetic acid
• CAS No: 54495-45-3
• MF: C₉H₆F₃N₃O₆
• MW: 309.155652523041
• MDL: MFCD00728369
• CID: 1589432
• PubChem ID: 2771001
• Update Time: 2025-04-21

2-{2,6-dinitro-4-(trifluoromethyl)phenylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[2,6-dinitro-4-(trifluoromethyl)phenyl]-
• ([2,6-DINITRO-4-(TRIFLUOROMETHYL)PHENYL]AMINO)ACETIC ACID
• 2-{2,6-dinitro-4-(trifluoromethyl)phenylamino}acetic acid
• (2,6-dinitro-4-(trifluoromethyl)phenyl)glycine
• CS-0267962
• F1905-0014
• 2-[2,6-dinitro-4-(trifluoromethyl)anilino]acetic acid
• 2-(2,6-dinitro-4-(trifluoromethyl)phenylamino)acetic acid
• 2-((2,6-dinitro-4-(trifluoromethyl)phenyl)amino)acetic acid
• EN300-235953
• 2-{[2,6-dinitro-4-(trifluoromethyl)phenyl]amino}acetic acid
• 54495-45-3
• F1202-0037
• AKOS002701312

• MDL： MFCD00728369
• Inchi： 1S/C9H6F3N3O6/c10-9(11,12)4-1-5(14(18)19)8(13-3-7(16)17)6(2-4)15(20)21/h1-2,13H,3H2,(H,16,17)
• InChI Key： VIVVLUNDMBFFKM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NCC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 309.02088
• Monoisotopic Mass: 309.02086941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 135.61